Cas no 104806-91-9 (D-Glucose,3-O-(6-deoxy-a-L-mannopyranosyl)-,4-[3-(4-hydroxyphenyl)-2-propenoate] (9CI))

• Product Name: D-Glucose,3-O-(6-deoxy-a-L-mannopyranosyl)-,4-[3-(4-hydroxyphenyl)-2-propenoate] (9CI)
• CAS No: 104806-91-9
• MF: C₂₁H₂₈O₁₂
• MW: 472.439827919006
• CID: 144733
• Update Time: 2024-03-01

D-Glucose,3-O-(6-deoxy-a-L-mannopyranosyl)-,4-[3-(4-hydroxyphenyl)-2-propenoate] (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Glucose,3-O-(6-deoxy-a-L-mannopyranosyl)-,4-[3-(4-hydroxyphenyl)-2-propenoate] (9CI)
• CistanosideI
• D-Glucose, 3-O-(6-deoxy-α-L-mannopyranosyl)-, 4-[3-(4-hydroxyphenyl)-2-propenoate]

• Inchi： 1S/C21H28O12/c1-10-16(28)17(29)18(30)21(31-10)33-20(14(26)9-23)19(13(25)8-22)32-15(27)7-4-11-2-5-12(24)6-3-11/h2-7,9-10,13-14,16-22,24-26,28-30H,8H2,1H3/t10-,13+,14-,16-,17+,18+,19+,20+,21-/m0/s1
• InChI Key： RHQPGSODOCTEJH-ISZYODMHSA-N
• SMILES： O=C[C@@H]([C@H]([C@H](OC(=O)C=CC1=CC=C(O)C=C1)[C@@H](CO)O)O[C@@H]1O[C@@H](C)[C@H](O)[C@@H](O)[C@H]1O)O

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 829.9±65.0 °C(Predicted)
• PSA: 52.54
• pka: 8.57±0.15(Predicted)